Cas no 68360-82-7 (1-Naphthaleneaceticacid, 1-methylethyl ester)

• Product name: 1-Naphthaleneaceticacid, 1-methylethyl ester
• CAS No: 68360-82-7
• MF: C₁₅H₁₆O₂
• MW: 228.28634
• CID: 530290
• PubChem ID: 239440

1-Naphthaleneaceticacid, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneaceticacid, 1-methylethyl ester
• propan-2-yl 2-naphthalen-1-ylacetate
• NSC-44527
• AKOS004117481
• Isopropyl 2-(naphthalen-1-yl)acetate
• NSC44527
• 68360-82-7
• propan-2-yl 2-(naphthalen-1-yl)acetate
• DTXSID60286262
• propan-2-yl naphthalen-1-ylacetate
• SCHEMBL8003390

• Inchi： InChI=1S/C15H16O2/c1-11(2)17-15(16)10-13-8-5-7-12-6-3-4-9-14(12)13/h3-9,11H,10H2,1-2H3
• InChI Key： BVAJURPPKDPTBQ-UHFFFAOYSA-N
• SMILES： CC(C)OC(=O)CC1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 228.11508
• Monoisotopic Mass: 228.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.088
• Boiling Point: 340.8°Cat760mmHg
• Flash Point: 140.5°C
• Refractive Index: 1.574
• PSA: 26.3